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Compound of Interest

Compound Name: 4-(Methylsulfonyl)aniline

Cat. No.: B1202210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of commercial suppliers for 4-
(Methylsulfonyl)aniline (CAS No. 5470-49-5), a key intermediate in pharmaceutical research

and development. This document outlines supplier options, product specifications, and the

critical quality control methodologies required to ensure the compound's suitability for research

applications.

Commercial Supplier Landscape
A variety of chemical suppliers offer 4-(Methylsulfonyl)aniline for research purposes, with

variations in purity, available quantities, and pricing. The following table summarizes the

offerings from several prominent suppliers to facilitate easy comparison.

Table 1: Commercial Suppliers of 4-(Methylsulfonyl)aniline for Research
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Supplier Purity
Available Pack
Sizes

Price (USD,
where
available)

Notes

Sigma-Aldrich

(Merck)
≥98% 25 g, 100 g

Contact for

pricing

A well-

established

supplier with

extensive

documentation

available.[1][2]

Thermo Fisher

Scientific (Alfa

Aesar)

≥97% 25 g, 100 g
Contact for

pricing

Offers various

purities and

provides

Certificates of

Analysis.[3][4][5]

[6]

TCI America >98.0% (by GC) 25 g, 100 g

~ngcontent-ng-

c282987731=""

_nghost-ng-

c1057849764=""

class="inline ng-

star-inserted">

47.00(25𝑔),47.00(25g),

159.00 (100g)

Purity confirmed

by Gas

Chromatography

(GC).[7][8]

LGC Standards Not specified 1 g, 5 g, 10 g
Contact for

pricing

Specializes in

reference

materials;

provides a

Certificate of

Analysis.[9]

ChemScene ≥98%
25 g, 100 g, 500

g

Contact for

pricing

Provides detailed

product

information and

safety data.[10]
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CP Lab Safety Not specified 25 g, 100 g ~$285.95 (100g)

Reseller for TCI

America

products.[11][8]

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to visit the supplier's website for the most current pricing and availability.

Quality Control and Experimental Protocols
Ensuring the purity and identity of 4-(Methylsulfonyl)aniline is critical for the reliability and

reproducibility of research outcomes. The following are standard analytical techniques

employed for the quality control of this and similar aromatic amines. While supplier-specific

protocols are proprietary, these generalized methodologies provide a robust framework for in-

house quality assessment.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
HPLC is a primary method for assessing the purity of non-volatile and thermally labile

compounds like 4-(Methylsulfonyl)aniline.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water (e.g., 60:40 v/v). The

mobile phase should be filtered and degassed.

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a

concentration of approximately 1 mg/mL.
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Analysis: Inject the sample and analyze the chromatogram. Purity is typically determined by

the area percentage of the main peak.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identity and Purity
GC-MS is a powerful technique that combines the separation capabilities of gas

chromatography with the identification power of mass spectrometry. It is particularly useful for

identifying volatile impurities.

Methodology:

Instrumentation: A GC system coupled to a mass spectrometer.

Column: A capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm,

0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C.

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 10

°C/min, and hold for 5 minutes.

Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 50-

500.

Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) in a suitable solvent like

methanol or dichloromethane.

Analysis: The retention time of the major peak confirms the compound's identity against a

known standard, and the mass spectrum provides structural confirmation. Purity is assessed

by the relative area of the main peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation and

confirmation of organic molecules.

Methodology:

Instrumentation: A ¹H NMR spectrometer (e.g., 400 MHz).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

Sample Preparation: Dissolve a few milligrams of the sample in the deuterated solvent.

Analysis: The resulting spectrum should be consistent with the known chemical shifts and

coupling constants for 4-(Methylsulfonyl)aniline. The integration of the peaks can also

provide an indication of purity.

Titration for Amine Content
Non-aqueous titration is a classic and reliable method for determining the total amine content.

Methodology:

Reagents: Perchloric acid in glacial acetic acid (0.1 N) as the titrant, glacial acetic acid as the

solvent, and a crystal violet indicator.

Procedure:

Accurately weigh a sample of 4-(Methylsulfonyl)aniline and dissolve it in glacial acetic

acid.

Add a few drops of crystal violet indicator.

Titrate the solution with 0.1 N perchloric acid in glacial acetic acid until the color changes

from violet to blue-green.

A blank titration with the solvent and indicator should also be performed.

Calculation: The amine content can be calculated based on the volume of titrant consumed.
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Workflow for Supplier Selection and Quality
Verification
The following diagram illustrates a logical workflow for researchers to select a suitable supplier

and verify the quality of 4-(Methylsulfonyl)aniline for their research needs.

Caption: A workflow for selecting and validating a commercial supplier of 4-
(Methylsulfonyl)aniline.

Conclusion
For researchers and drug development professionals, the selection of high-quality starting

materials is a foundational step for successful and reproducible research. This guide provides a

starting point for sourcing 4-(Methylsulfonyl)aniline by summarizing key supplier information

and outlining essential quality control methodologies. It is imperative that researchers perform

their own due diligence and in-house quality verification to ensure the procured material meets

the specific demands of their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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